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Compound of Interest

Compound Name: 4-Chlorobutanamide

Cat. No.: B1293659

An In-depth Technical Guide to 4-Chlorobutanamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorobutanamide, a versatile
chemical intermediate. The document details its chemical structure, molecular weight, and
other physicochemical properties. It also includes information on its synthesis, potential
applications in drug development, and relevant experimental protocols.

Chemical Structure and Properties

4-Chlorobutanamide is a derivative of butanamide with a chlorine atom substituted at the 4-
position. Its chemical structure is as follows:

Chemical Formula: CaHsCINO
IUPAC Name: 4-chlorobutanamide[1]
CAS Number: 2455-04-1[1][2]

The presence of both a reactive chlorine atom and an amide functional group makes it a useful
building block in organic synthesis.

Quantitative Data
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A summary of the key quantitative data for 4-Chlorobutanamide is presented in the table
below for easy reference and comparison.

Property Value Source(s)
Molecular Weight 121.56 g/mol [1]
Molecular Formula C4HsCINO [1]

Melting Point 99-100 °C

Boiling Point 294.8 °C at 760 mmHg

Density 1.138 g/cm3

SMILES C(CC(=O)N)CCI

InChl=1S/C4H8CINO/c5-3-1-2-
4(6)7/h1-3H2,(H2,6,7)

InChl

XYOXIERJIKILWCG-
InChl Key [1]
UHFFFAOYSA-N

Synthesis and Applications

4-Chlorobutanamide serves as a key intermediate in the synthesis of various organic
compounds. One of its notable applications is in the pharmaceutical industry. For instance, it is
a precursor in the synthesis of certain therapeutic agents. Its derivatives have been explored
for their potential biological activities, including as monoamine oxidase (MAO) inhibitors,
suggesting possible applications in neuropharmacology.[1]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of chemical compounds are critical for
reproducibility and further research. Below are representative protocols for the synthesis and
analysis of 4-Chlorobutanamide.

Synthesis of 4-Chlorobutanamide from 4-
Chlorobutanoyl Chloride
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This protocol describes a common method for synthesizing 4-Chlorobutanamide via the
amidation of 4-chlorobutanoyl chloride.[1]

Materials:

e 4-Chlorobutanoyl chloride

e Aqueous ammonia (concentrated)

o Dichloromethane (or other suitable organic solvent)
o Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate
e Round-bottom flask

e Magnetic stirrer

e Dropping funnel

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, place a
desired volume of concentrated aqueous ammonia.

» Slowly add 4-chlorobutanoyl chloride to the stirred ammonia solution using a dropping
funnel. The reaction is exothermic, so maintain a low temperature.

» After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2
hours.

o Transfer the mixture to a separatory funnel and extract the product with dichloromethane.
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e Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure using a rotary evaporator to yield crude 4-Chlorobutanamide.

e The crude product can be further purified by recrystallization.

Spectroscopic Analysis

For the structural confirmation and purity assessment of 4-Chlorobutanamide, standard
spectroscopic techniques are employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: Provides information about the number of different types of protons, their chemical
environment, and their connectivity.

e 13C NMR: Shows the number of different carbon atoms in the molecule.
Infrared (IR) Spectroscopy:

o Used to identify the presence of key functional groups, such as the amide C=0 and N-H
stretches, and the C-Cl bond.

Visualizations

The following diagrams illustrate key workflows related to 4-Chlorobutanamide.
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Caption: Synthetic workflow for 4-Chlorobutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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